5-[(2,4-dimethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one

• IUPAC Name: 5-(2,4-dimethylanilino)-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C12H14N4O/c1-7-4-5-10(8(2)6-7)13-11-9(3)15-16-12(17)14-11/h4-6H,1-3H3,(H2,13,14,16,17)
• InChI Key: AJZGPEGJRAOHRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=NC(=O)NN=C2C)C
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

5-[(2,4-dimethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one, commonly known as DMAMCL, is a chemical compound used in scientific research. It is a member of the triazine family and has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis of Triazine Derivatives : Research has demonstrated methods for synthesizing 1,2,4-triazine derivatives, highlighting the significance of these compounds in chemical synthesis. For example, Chau et al. (1997) describe a method for transforming oxadiazolone derivatives into triazine-trione derivatives, a process important for creating various chemical compounds (Chau, Malanda, & Milcent, 1997).

Antimicrobial Applications

• Antimicrobial Activities of Triazine Derivatives : Bektaş et al. (2010) synthesized novel triazole derivatives and assessed their antimicrobial activities, indicating the potential use of triazine compounds in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).

Material Science and Polymer Applications

• Synthesis of Novel Podands : Chupakhin et al. (2004) explored the synthesis of new 1,2,4-triazine-containing podands, which are important in the field of material science for their unique properties and potential applications (Chupakhin, Rusinov, Itsikson, Beresnev, Fedorova, & Ovchinnikova, 2004).

Corrosion Inhibition

• Corrosion Inhibition in Metals : Singh et al. (2018) studied the effectiveness of triazine derivatives in inhibiting corrosion in metals, showcasing the potential of these compounds in industrial applications (Singh, Ansari, Haque, Dohare, Lgaz, Salghi, & Quraishi, 2018).